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The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged
scaffold” due to its prevalence in a vast array of natural products and clinically approved drugs.
[1][2] Its unique electronic properties and ability to form key hydrogen bonds allow it to interact
with a multitude of biological targets. The strategic functionalization of the indole core is a
critical aspect of drug design, enabling the fine-tuning of a compound's pharmacological profile.

5-Chloro-7-nitro-1H-indole emerges as a particularly valuable building block. The presence of
an electron-withdrawing nitro group at the 7-position and a halogen at the 5-position creates a
unique electronic landscape, influencing the reactivity of the entire molecule. These
substituents are not mere decorations; they are strategic handles for further chemical
modification and potent modulators of biological activity. This guide will provide the technical
foundation necessary to harness the potential of this versatile scaffold.

Core Physicochemical & Spectroscopic Profile

A precise understanding of a molecule's fundamental properties is the bedrock of any
successful research campaign. Below is a summary of the key identifiers for 5-Chloro-7-nitro-
1H-indole.
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Property Value Source
CAS Number 1197181-29-5 [3]
Molecular Formula CsHsCIN20:2 [3]
Molecular Weight 196.59 g/mol [3]
IUPAC Name 5-chloro-7-nitro-1H-indole

Synonyms 5-Chloro-7-nitroindole [3]

Predicted Spectroscopic Signhature

While specific experimental spectra for this exact compound are not readily available in public
repositories, we can predict the key features based on its structure and data from analogous
compounds.[4]

e 1H NMR: The proton spectrum would be characterized by distinct aromatic signals. The N-H
proton of the indole ring would likely appear as a broad singlet far downfield (>10 ppm). The
protons on the benzene portion of the ring would appear as doublets or doublets of doublets,
with coupling constants indicative of their ortho, meta, or para relationships.

e 13C NMR: The carbon spectrum would show eight distinct signals corresponding to the eight
carbon atoms in the structure. The carbons bonded to the electron-withdrawing nitro and
chloro groups, as well as the carbons of the pyrrole ring, would have characteristic chemical
shifts.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M+) at m/z
196, with a characteristic M+2 peak at m/z 198 in an approximate 3:1 ratio, confirming the
presence of a single chlorine atom.

Synthesis and Chemical Reactivity

The synthesis of substituted indoles is a well-established field of organic chemistry. For 7-
substituted indoles like our target compound, the Bartoli indole synthesis is a particularly
powerful method.[5] This reaction utilizes the interaction of an ortho-substituted nitroarene with
a vinyl Grignard reagent.
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A plausible synthetic pathway for 5-Chloro-7-nitro-1H-indole would start from a commercially
available, appropriately substituted nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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